![molecular formula C10H10BrFO3 B6358630 3-Bromo-5-fluoro-2-isopropoxybenzoic acid CAS No. 1782774-05-3](/img/structure/B6358630.png)
3-Bromo-5-fluoro-2-isopropoxybenzoic acid
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Description
3-Bromo-5-fluoro-2-isopropoxybenzoic acid is an organic compound used in various scientific research applications. It is a member of the benzoic acid family and is a derivative of the isopropyl group. It has a unique structure that is not found in nature, making it an ideal compound for research purposes. This compound has been used in a variety of research applications, including synthesis, mechanism of action, biochemical and physiological effects, and lab experiments.
Scientific Research Applications
Drug Discovery and Development In the realm of drug discovery, compounds like 3-Bromo-5-fluoro-2-isopropoxybenzoic acid play a crucial role as intermediates. Their unique structural features enable the synthesis of key intermediates for various biologically active compounds. The ability to efficiently scale up the synthesis of these intermediates, as demonstrated in studies, underscores their importance in the pharmaceutical industry, facilitating the development of new drugs through innovative synthetic routes (M. Seto et al., 2019).
Structural and Electronic Properties Analysis Research into halogenated benzoic acids, including derivatives similar to this compound, provides insights into their thermodynamic properties, crystal structures, and molecular electrostatic potential. These studies are crucial for understanding the physical and chemical behaviors of such compounds, which have implications for material science, molecular design, and the development of novel materials with specific electronic properties (S. Pramanik et al., 2019).
Environmental and Biodegradation Studies The environmental impact and biodegradation pathways of fluorinated compounds, including 3-fluorobenzoates, are subjects of research to understand their behavior in ecosystems and potential for bioremediation. Studies on the microbial degradation of such compounds reveal the mechanisms by which certain bacteria can utilize them as carbon sources, highlighting the ecological relevance and potential applications in environmental cleanup efforts (F. Boersma et al., 2004).
properties
IUPAC Name |
3-bromo-5-fluoro-2-propan-2-yloxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrFO3/c1-5(2)15-9-7(10(13)14)3-6(12)4-8(9)11/h3-5H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIZXMPMMDIRVEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1Br)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.